3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea

• IUPAC Name: 1-cyclopentyl-3-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]urea
• InChI: InChI=1S/C16H21N5O/c1-21-11-13(10-19-21)15-8-12(6-7-17-15)9-18-16(22)20-14-4-2-3-5-14/h6-8,10-11,14H,2-5,9H2,1H3,(H2,18,20,22)
• InChI Key: ONABUUVSXYCUBC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)NC3CCCC3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea, also known as CP-PYM, is an organic compound with a wide range of applications in the fields of medicine, biochemistry, and molecular biology. It is a structural analog of pyrazolone, a family of compounds with a wide range of biological activities. CP-PYM is a highly versatile compound that has been used in a variety of research applications, including as a modulator of enzyme activity, a ligand for receptors, and a substrate for enzymes.

Mechanism of Action

Target of Action

The primary target of 3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and plays a significant role in cell proliferation. Inhibition of CDK2 is an appealing target for cancer treatment that targets tumor cells in a selective manner .

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition disrupts the normal cell cycle progression, leading to a halt in the proliferation of cancer cells . The compound’s interaction with CDK2 results in significant cytotoxic activities against various cell lines .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway. CDK2 is essential for the G1/S and G2/M transition phases of the cell cycle. By inhibiting CDK2, the compound prevents the progression of the cell cycle, leading to cell cycle arrest . This disruption of the cell cycle can lead to apoptosis, or programmed cell death, in cancer cells .

Result of Action

The result of the compound’s action is a significant reduction in the proliferation of cancer cells. Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively . This indicates that the compound is effective in killing cancer cells at relatively low concentrations .

Advantages and Limitations for Lab Experiments

The main advantage of using 3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea in laboratory experiments is its versatility. It can be used as a modulator of enzyme activity, a ligand for receptors, and a substrate for enzymes. In addition, this compound is relatively stable and has a low toxicity profile. However, this compound is not suitable for use in vivo experiments due to its low solubility in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving 3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea. These include further investigation into its mechanism of action and its effects on enzymes and receptors, as well as its potential use in the development of new drugs. In addition, this compound could be used to study the effects of drugs on the brain, as well as its potential use in the treatment of neurological and psychiatric disorders. Finally, this compound could be used to study the effects of environmental toxins on the body, as well as its potential use in the development of new environmental protection strategies.

Synthesis Methods

3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea is synthesized from 1-methyl-1H-pyrazol-4-yl pyridine, which is reacted with cyclopentyl urea in the presence of sodium hydride in dimethylformamide. The reaction proceeds in three steps: (1) the formation of a pyrazolone intermediate, (2) the cyclopentylation of the pyrazolone intermediate, and (3) the formation of this compound. The reaction is typically carried out at a temperature of 80°C and requires a reaction time of approximately three hours.

Scientific Research Applications

3-cyclopentyl-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea has been widely used in scientific research, primarily as a modulator of enzyme activity. It has been used to study the structure and function of proteins, as well as to study the mechanism of enzyme catalysis. This compound has also been used as a ligand for receptors, such as the serotonin receptor, and as a substrate for enzymes, such as the enzyme cyclooxygenase. In addition, this compound has been used to study the mechanism of action of drugs, such as the anticonvulsant drug lamotrigine.